2-Benzyloxy-3-nitro-benzoic Acid Benzyl Ester

Specification

• CAS No.: 217095-89-1
• Molecular Formula: C21H17NO5
• Molecular Weight: 363.4 g/mol
• IUPAC Name: benzyl 3-nitro-2-phenylmethoxybenzoate
• Standard InChI: InChI=1S/C21H17NO5/c23-21(27-15-17-10-5-2-6-11-17)18-12-7-13-19(22(24)25)20(18)26-14-16-8-3-1-4-9-16/h1-13H,14-15H2
• Standard InChI Key: PASQATSQCXYGQJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=C(C=CC=C2[N+](=O)[O-])C(=O)OCC3=CC=CC=C3
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CC=C2[N+](=O)[O-])C(=O)OCC3=CC=CC=C3

Introduction

Chemical Identity and Properties

2-Benzyloxy-3-nitro-benzoic Acid Benzyl Ester, also known by synonyms such as Benzyl 2-(Benzyloxy)-3-nitrobenzoate and 3-Nitro-2-(phenylmethoxy)benzoic Acid Phenylmethyl Ester, is a chemical compound with specific molecular characteristics. Its chemical identity is defined by several key parameters as outlined in Table 1.

Basic Chemical Information

Parameter	Value
CAS Number	217095-89-1
Molecular Formula	C21H17NO5
Molecular Weight	363.36 g/mol
Chemical Name	2-Benzyloxy-3-nitro-benzoic Acid Benzyl Ester
Synonyms	Benzyl 2-(Benzyloxy)-3-nitrobenzoate; 3-Nitro-2-(phenylmethoxy)benzoic Acid Phenylmethyl Ester

Table 1: Chemical Identity of 2-Benzyloxy-3-nitro-benzoic Acid Benzyl Ester

The compound's structure features two benzyl groups, one attached to the carboxylic acid forming an ester, and the other attached to an oxygen atom at the 2-position of the benzoic acid structure. Additionally, it contains a nitro group at the 3-position, contributing to its reactive properties. This structural configuration explains its role in certain chemical synthesis pathways.

Physical and Chemical Properties

While the search results provided limited information regarding the compound's physical and chemical properties, we can infer from its structure that it likely exhibits characteristics typical of aromatic nitro compounds and benzyl esters. The presence of both nitro and ester functional groups suggests its potential reactivity in various chemical transformations, particularly in reduction and hydrolysis reactions.

Specification	Details
Grades	Industrial Grade, Pharmaceutical Grade
Typical Purity	95-99%
Available Quantities	50mg to 25kg
Packaging	Various options including drums for bulk quantities
Certifications	Some suppliers offer ISO 9001 certified product

Table 2: Commercial Specifications of 2-Benzyloxy-3-nitro-benzoic Acid Benzyl Ester

Quantity	Approximate Price Range (USD)
50mg	$101-182
100mg	$152-243
250mg	$216-320
500mg	$407-565
1g	$528-715
2.5g	$1034-1340
5g	$1530-1953
10g	$2269-2867

Table 3: Price Ranges for 2-Benzyloxy-3-nitro-benzoic Acid Benzyl Ester from Various Suppliers (95% Purity)

The significant price variation reflects differences in manufacturing processes, quality control standards, and market positioning among suppliers. Bulk quantities are generally available with negotiated pricing for industrial applications.

Applications and Uses

Pharmaceutical Intermediate

The primary application of 2-Benzyloxy-3-nitro-benzoic Acid Benzyl Ester appears to be as a pharmaceutical intermediate in organic synthesis pathways. It is specifically mentioned as an antimycin intermediate, suggesting its role in the synthesis of compounds related to the antimycin family.

Antimycins are a group of compounds with significant biological activities, particularly as inhibitors of mitochondrial electron transport. They have been studied for their potential applications in cancer research, agricultural fungicides, and as tools in biochemical research exploring mitochondrial function.

Another important application of 2-Benzyloxy-3-nitro-benzoic Acid Benzyl Ester is its use as a reference standard in analytical chemistry. Reference standards are crucial in pharmaceutical and chemical analysis for:

• Identification of unknown compounds

• Verification of synthetic products

• Calibration of analytical instruments

• Quality control in manufacturing processes

• Regulatory compliance in pharmaceutical production

Synthesis and Chemical Reactivity

Chemical Reactivity

Based on its structure, 2-Benzyloxy-3-nitro-benzoic Acid Benzyl Ester is expected to participate in several types of chemical reactions:

• Hydrolysis of the benzyl ester group under acidic or basic conditions

• Reduction of the nitro group to form amino derivatives

• Debenzylation reactions to remove the benzyloxy protecting group

• Nucleophilic aromatic substitution reactions facilitated by the electron-withdrawing nitro group

These reactive properties make it a versatile building block in multi-step organic synthesis.

Analytical Considerations

As a reference standard, 2-Benzyloxy-3-nitro-benzoic Acid Benzyl Ester is subject to rigorous analytical characterization. According to information from Toronto Research Chemicals (TRC), their analytical laboratories employ various techniques for quality assurance, including:

• High-Performance Liquid Chromatography (HPLC)

• Proton Nuclear Magnetic Resonance (HNMR)

• Mass Spectrometry (MS)

• Infrared Spectroscopy (IR)

• Karl Fischer titration (KF)

• Thermogravimetric Analysis (TGA)

• Carbon-13 Nuclear Magnetic Resonance (13CNMR)

In Brazil, for example, reference standards like this compound are regulated according to Anvisa resolution RDC No 166, as mentioned by CMS Científica do Brasil. This suggests that similar regulatory frameworks may apply in other jurisdictions where the compound is manufactured, distributed, or used.